tert-Butyl (3-methylisoxazol-4-yl)carbamate

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: tert-butyl N-(3-methyl-1,2-oxazol-4-yl)carbamate
• InChI: InChI=1S/C9H14N2O3/c1-6-7(5-13-11-6)10-8(12)14-9(2,3)4/h5H,1-4H3,(H,10,12)
• InChI Key: WMDTWRXJALRTGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC=C1NC(=O)OC(C)(C)C

Description

Tert-Butyl (3-methylisoxazol-4-yl)carbamate is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diphenyl phosphorazidate (1083 mg, 3.93 mmol) and triethylamine (0.55 ml, 3.93 mmol) were added to a stirred solution of 3-methylisoxazole-4-carboxylic acid (500 mg, 3.93 mmol) in tert-butanol (30 ml) at 50° C. After addition, the solution was heated at 90° C. for 6 hours. The reaction mixture was evaporated to remove solvent and the residue was purified by chromatography column (silica gel, 40 g, eluent: dichloromethane/methanol=50:1, 500 ml) to yield the title compound as a white solid. 517 mg.